N-ethyl-N-(2-fluorophenyl)-7-methylthieno[2,3-b]quinoline-2-carboxamide

• Molecular Formula: C21H17FN2OS
• Molecular Weight: 364.4 g/mol
• IUPAC Name: N-ethyl-N-(2-fluorophenyl)-7-methylthieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C21H17FN2OS/c1-3-24(18-7-5-4-6-16(18)22)21(25)19-12-15-11-14-9-8-13(2)10-17(14)23-20(15)26-19/h4-12H,3H2,1-2H3
• InChI Key: ZFFGBQBOEDJUNW-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1F)C(=O)C2=CC3=C(S2)N=C4C=C(C=CC4=C3)C

Description

WAY-329762: (CAS#: 901224-47-3) is a chemical compound with potential applications in various fields. It belongs to a class of compounds that have attracted scientific interest due to their unique properties.

Preparation Methods

The synthetic routes for WAY-329762 involve specific reaction sequences. While detailed information on its synthesis is limited, industrial production methods likely include optimization for yield and scalability. Researchers have explored various synthetic pathways, but further investigation is needed to establish robust and efficient protocols.

Chemical Reactions Analysis

WAY-329762 may undergo several types of reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions remain an area of study. Major products formed from these reactions could vary based on reaction conditions and starting materials.

Scientific Research Applications

Chemistry:

• WAY-329762’s structural features make it a potential building block for novel organic molecules.
• Researchers investigate its reactivity and compatibility with other functional groups.

Biology and Medicine:

• Studies explore its interactions with biological targets, such as enzymes or receptors.
• WAY-329762 may have implications in drug discovery or therapeutic development.

Industry:

• Its unique properties could find applications in materials science, catalysis, or fine chemical synthesis.

Mechanism of Action

The exact mechanism by which WAY-329762 exerts its effects remains an active area of research. It likely involves interactions with specific molecular targets or signaling pathways. Further studies are necessary to elucidate its mode of action comprehensively.

Comparison with Similar Compounds

While WAY-329762 shares some structural features with related compounds, its distinct properties set it apart. Similar compounds include WAY-262611 , a wingless β-catenin agonist that affects bone formation . WAY-329762’s unique characteristics warrant further investigation.

Remember that research on WAY-329762 is ongoing, and new findings may emerge